Cas no 1541915-43-8 (1-2-(trifluoromethyl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(trifluoromethyl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 1541915-43-8
• MF: C₆H₄F₃NOS
• MW: 195.162270545959
• MDL: MFCD26064498
• CID: 5219720
• Update Time: 2025-10-31

1-2-(trifluoromethyl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(trifluoromethyl)-4-thiazolyl]-
• 1-2-(trifluoromethyl)-1,3-thiazol-4-ylethan-1-one

• MDL： MFCD26064498
• Inchi： 1S/C6H4F3NOS/c1-3(11)4-2-12-5(10-4)6(7,8)9/h2H,1H3
• InChI Key： QHZYPJCBVPYHID-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CSC(C(F)(F)F)=N1)C

Additional information on 1-2-(trifluoromethyl)-1,3-thiazol-4-ylethan-1-one

Introduction to 1-(2-(Trifluoromethyl)-1,3-thiazol-4-yl)ethan-1-one (CAS No. 1541915-43-8)

1-(2-(Trifluoromethyl)-1,3-thiazol-4-yl)ethan-1-one, also known by its CAS number 1541915-43-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The presence of a trifluoromethyl group and a ketone functional group in its structure imparts unique electronic and physical properties, making it an interesting subject for research and industrial applications.

The structural formula of this compound can be represented as follows: the thiazole ring consists of a five-membered aromatic system with sulfur at position 2 and nitrogen at position 4. The trifluoromethyl group (-CF₃) is attached to the sulfur atom, while the ketone group (C=O) is located at position 4 of the thiazole ring. This arrangement creates a molecule with strong electron-withdrawing effects due to the electronegative trifluoromethyl group and the conjugated ketone group. Such properties make this compound highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of 1-(2-(Trifluoromethyl)-1,3-thiazol-4-yl)ethan-1-one in organic synthesis as a versatile building block for constructing complex molecules. Its ability to undergo various nucleophilic and electrophilic reactions has been extensively explored in academic research. For instance, researchers have demonstrated its utility in forming bioactive compounds through cyclization reactions and as a precursor for synthesizing pharmaceutical agents.

In terms of physical properties, this compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding interactions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in solution-phase synthesis. Additionally, spectroscopic analyses, including UV-vis spectroscopy and NMR, have been employed to characterize its electronic transitions and molecular conformation.

The synthesis of 1-(2-(Trifluoromethyl)-1,3-thiazol-4-yl)ethan-1-one typically involves multi-step processes starting from readily available starting materials such as thiourea or thioamide derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity. For example, the use of transition metal catalysts like palladium has been reported to facilitate key coupling reactions in its preparation.

Beyond its role in organic synthesis, this compound has shown promise in materials science applications. Its electron-withdrawing groups make it an attractive candidate for designing advanced materials such as semiconductors or sensors. Ongoing research is exploring its potential as a component in organic electronics due to its ability to modulate charge transport properties.

In conclusion, 1-(2-(Trifluoromethyl)-1,3-thiazol-4-yl)ethan-1-one (CAS No. 1541915-43-8) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure endows it with reactivity that makes it valuable for both academic research and industrial applications. As new synthetic methods emerge and its properties continue to be explored, this compound is expected to play an increasingly important role in the development of novel chemical entities.